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Compound of Interest

Compound Name: AG-636

Cat. No.: B8144544

For Immediate Release

This application note provides detailed protocols for the in vitro evaluation of AG-636, a novel,
orally available inhibitor of dihydroorotate dehydrogenase (DHODH). AG-636 targets the de
novo pyrimidine synthesis pathway, a critical metabolic route for the proliferation of hematologic
malignancies. These protocols are intended for researchers, scientists, and drug development
professionals engaged in the preclinical assessment of AG-636 and other DHODH inhibitors.

Mechanism of Action

AG-636 specifically inhibits DHODH, the fourth enzyme in the de novo pyrimidine biosynthesis
pathway.[1] This enzyme catalyzes the oxidation of dihydroorotate (DHO) to orotate, a key step
in the synthesis of uridine monophosphate (UMP), a precursor for all pyrimidine nucleotides.[1]
By blocking this step, AG-636 depletes the intracellular pool of pyrimidines, which are essential
for DNA and RNA synthesis. This leads to the inhibition of cell proliferation, induction of
apoptosis, and cell differentiation in susceptible cancer cells.[1] Notably, hematologic cancer
cell lines have shown a particular sensitivity to AG-636.[2]

Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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